Cas no 1887036-65-8 (6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1887036-65-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6507867
• Update Time: 2025-11-06

6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C13H17NO.ClH/c1-2-10(1)9-15-13-4-3-12-8-14-6-5-11(12)7-13;/h3-4,7,10,14H,1-2,5-6,8-9H2;1H
• InChI Key： ZQBFFILFSOEWCL-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OCC3CC3)C=C2)CCN1.[H]Cl

Additional information on 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Research Brief on 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 1887036-65-8)

6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 1887036-65-8) is a chemically synthesized compound that has garnered significant attention in recent pharmacological research due to its potential therapeutic applications. This compound belongs to the tetrahydroisoquinoline class, which is known for its diverse biological activities, including interactions with neurotransmitter systems. The cyclopropylmethoxy substitution at the 6-position is hypothesized to enhance its pharmacokinetic properties, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride. In vitro assays have demonstrated its affinity for specific G-protein-coupled receptors (GPCRs), particularly those involved in the modulation of dopamine and serotonin pathways. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease and depression. Additionally, preliminary in vivo studies in rodent models have shown favorable blood-brain barrier penetration and metabolic stability, further supporting its therapeutic potential.

One of the key challenges in the development of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride as a drug candidate is optimizing its selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies have explored various modifications to the tetrahydroisoquinoline core and the cyclopropylmethoxy side chain to enhance receptor specificity. Computational modeling and molecular docking simulations have been employed to predict binding affinities and guide the design of more potent analogs. These efforts have yielded several derivatives with improved pharmacological profiles, which are currently undergoing preclinical evaluation.

In addition to its neurological applications, 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been investigated for its potential anti-inflammatory and analgesic properties. Studies have indicated that the compound may modulate the release of pro-inflammatory cytokines and inhibit key enzymes in the arachidonic acid pathway. These effects could position it as a novel therapeutic agent for chronic inflammatory conditions, such as rheumatoid arthritis and neuropathic pain. However, further research is needed to fully characterize its efficacy and safety in these contexts.

The synthesis of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride has been refined in recent years to improve yield and purity. Advances in catalytic methods and green chemistry approaches have enabled more efficient production of the compound, facilitating its availability for research and development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been critical in ensuring the quality and consistency of synthesized batches.

In conclusion, 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a promising scaffold for the development of novel therapeutics targeting neurological and inflammatory disorders. Ongoing research efforts are focused on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline. The compound's unique chemical structure and demonstrated biological activities make it a valuable subject of study in the field of medicinal chemistry and drug discovery.